N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-prop-2-enyl-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C17H15NO2/c1-2-11-18-17(19)16-12-7-3-5-9-14(12)20-15-10-6-4-8-13(15)16/h2-10,16H,1,11H2,(H,18,19)
• InChI Key: LXNZTXZOYWDQQF-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1C2=CC=CC=C2OC3=CC=CC=C13
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide is a chemical compound with a unique structure that combines the xanthene core with a carboxamide group and a prop-2-en-1-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide typically involves the reaction of 9H-xanthene-9-carboxylic acid with prop-2-en-1-amine under appropriate conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as recrystallization and chromatography is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The prop-2-en-1-yl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine, chlorine) and catalysts such as palladium on carbon (Pd/C).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce reduced amides. Substitution reactions can result in various substituted derivatives of the original compound.

Scientific Research Applications

N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N-(prop-2-en-1-yl)acetamide: A related compound with a similar structure but different functional groups.

Prop-2-en-1-one based compounds: These compounds share the prop-2-en-1-yl group but have different core structures.

Uniqueness

N-(prop-2-en-1-yl)-9H-xanthene-9-carboxamide is unique due to its combination of the xanthene core with a carboxamide group and a prop-2-en-1-yl substituent. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.